Cas no 1448066-71-4 (3-(3-methoxythiolan-3-yl)methyl-1-(2-phenylethyl)urea)

• Product Name: 3-(3-methoxythiolan-3-yl)methyl-1-(2-phenylethyl)urea
• CAS No: 1448066-71-4
• MF: C₁₅H₂₂N₂O₂S
• MW: 294.412382602692
• CID: 6121826
• PubChem ID: 71804940
• Update Time: 2025-08-02

3-(3-methoxythiolan-3-yl)methyl-1-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxythiolan-3-yl)methyl-1-(2-phenylethyl)urea
• 1-[(3-methoxythiolan-3-yl)methyl]-3-(2-phenylethyl)urea
• F6420-0960
• 1-((3-methoxytetrahydrothiophen-3-yl)methyl)-3-phenethylurea
• 1448066-71-4
• CHEMBL3440246
• 3-[(3-METHOXYTHIOLAN-3-YL)METHYL]-1-(2-PHENYLETHYL)UREA
• AKOS024557347

• Inchi： 1S/C15H22N2O2S/c1-19-15(8-10-20-12-15)11-17-14(18)16-9-7-13-5-3-2-4-6-13/h2-6H,7-12H2,1H3,(H2,16,17,18)
• InChI Key： NQGGGBFVIXDBKB-UHFFFAOYSA-N
• SMILES： N(CC1(OC)CCSC1)C(NCCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 294.14019912g/mol
• Monoisotopic Mass: 294.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-(3-methoxythiolan-3-yl)methyl-1-(2-phenylethyl)urea

Research Briefing on 3-(3-Methoxythiolan-3-yl)methyl-1-(2-phenylethyl)urea (CAS: 1448066-71-4): Recent Advances and Applications

3-(3-Methoxythiolan-3-yl)methyl-1-(2-phenylethyl)urea (CAS: 1448066-71-4) is a novel synthetic compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the thiolane and urea moieties, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have explored the synthetic pathways for 3-(3-methoxythiolan-3-yl)methyl-1-(2-phenylethyl)urea, with a focus on optimizing yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These efforts have led to improved synthetic protocols that facilitate its production on a larger scale, which is crucial for preclinical and clinical studies.

In terms of biological activity, preliminary investigations suggest that 3-(3-methoxythiolan-3-yl)methyl-1-(2-phenylethyl)urea exhibits significant interactions with specific molecular targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound demonstrated inhibitory effects on key enzymes associated with neuroinflammation, highlighting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

Further research has also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early findings indicate that 3-(3-methoxythiolan-3-yl)methyl-1-(2-phenylethyl)urea has favorable bioavailability and stability, making it a viable candidate for oral administration. However, additional studies are needed to fully understand its metabolic pathways and potential drug-drug interactions.

The therapeutic potential of 3-(3-methoxythiolan-3-yl)methyl-1-(2-phenylethyl)urea extends beyond neurodegenerative diseases. Recent in vitro and in vivo studies have investigated its efficacy in cancer models, where it has shown promising anti-proliferative effects against certain cancer cell lines. These findings underscore the compound's versatility and warrant further exploration in oncology research.

In conclusion, 3-(3-methoxythiolan-3-yl)methyl-1-(2-phenylethyl)urea (CAS: 1448066-71-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural properties, coupled with its demonstrated biological activities, position it as a promising candidate for drug development. Future studies should focus on elucidating its mechanism of action, optimizing its therapeutic efficacy, and assessing its safety profile in clinical settings. This compound holds significant potential to address unmet medical needs in various disease areas.